Benzyl isovalerate
Benzyl isovalerate
Benzyl 3-methylbutanoate, also known as benzyl isopentanoate or benzyl isovalerate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl 3-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl 3-methylbutanoate is primarily located in the membrane (predicted from logP). Benzyl 3-methylbutanoate has a sweet, apple, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
103-38-8
VCID:
VC21005103
InChI:
InChI=1S/C12H16O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
SMILES:
CC(C)CC(=O)OCC1=CC=CC=C1
Molecular Formula:
C12H16O2
Molecular Weight:
192.25 g/mol
Benzyl isovalerate
CAS No.: 103-38-8
Cat. No.: VC21005103
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl 3-methylbutanoate, also known as benzyl isopentanoate or benzyl isovalerate, belongs to the class of organic compounds known as benzyloxycarbonyls. These are organic compounds containing a carbonyl group substituted with a benzyloxyl group. Benzyl 3-methylbutanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, benzyl 3-methylbutanoate is primarily located in the membrane (predicted from logP). Benzyl 3-methylbutanoate has a sweet, apple, and fruity taste. |
|---|---|
| CAS No. | 103-38-8 |
| Molecular Formula | C12H16O2 |
| Molecular Weight | 192.25 g/mol |
| IUPAC Name | benzyl 3-methylbutanoate |
| Standard InChI | InChI=1S/C12H16O2/c1-10(2)8-12(13)14-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3 |
| Standard InChI Key | HVJKZICIMIWFCP-UHFFFAOYSA-N |
| SMILES | CC(C)CC(=O)OCC1=CC=CC=C1 |
| Canonical SMILES | CC(C)CC(=O)OCC1=CC=CC=C1 |
| Boiling Point | 245.0 °C |
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